Cas no 51670-42-9 (isogomisin O)

• Product Name: isogomisin O
• CAS No: 51670-42-9
• MF: C₂₃H₂₈O₇
• MW: 416.464227676392
• CID: 2069596
• PubChem ID: 15138533
• Update Time: 2025-04-21

isogomisin O Chemical and Physical Properties

Names and Identifiers

• isogomisin O
• yunnankadsurin B
• CS-0890193
• (9R,10R,11R)-3,4,5,19-tetramethoxy-9,10-dimethyl-15,17-dioxatetracyclo[10.7.0.02,7.014,18]nonadeca-1(19),2,4,6,12,14(18)-hexaen-11-ol
• DEACETYLKADSURIN
• 51670-42-9
• CHEBI:67452
• Q27135921
• HY-N11971
• CHEMBL506792
• G89118

• Inchi： 1S/C23H28O7/c1-11-7-13-8-15(25-3)20(26-4)22(27-5)17(13)18-14(19(24)12(11)2)9-16-21(23(18)28-6)30-10-29-16/h8-9,11-12,19,24H,7,10H2,1-6H3
• InChI Key： YVMJUSKDPJGDHW-UHFFFAOYSA-N
• SMILES： COC1C(OC)=C(OC)C2=C(CC(C(C(C3C2=C(OC)C2=C(OCO2)C=3)O)C)C)C=1

Computed Properties

• Exact Mass: 416.18350323Da
• Monoisotopic Mass: 416.18350323Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins Hydrolyzable tannins